Cas no 2195879-27-5 (3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide)

• Product Name: 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide
• CAS No: 2195879-27-5
• MF: C₁₆H₁₄N₄O
• MW: 278.308562755585
• CID: 5340707
• Update Time: 2025-10-31

3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-((6-cyclopropylpyrimidin-4-yl)methyl)benzamide
• 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide

• Inchi： 1S/C16H14N4O/c17-8-11-2-1-3-13(6-11)16(21)18-9-14-7-15(12-4-5-12)20-10-19-14/h1-3,6-7,10,12H,4-5,9H2,(H,18,21)
• InChI Key： FWVFYGKBWSNTIX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)NCC1=CC(C2CC2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 1.3
• Topological Polar Surface Area: 78.7

Additional information on 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide

Introduction to 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide (CAS No: 2195879-27-5)

3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide, identified by its Chemical Abstracts Service number CAS No: 2195879-27-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in medicinal chemistry and drug discovery.

The structure of 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide comprises a benzamide moiety linked to a cyano group and a cyclopropylpyrimidine derivative. The presence of these functional groups imparts specific chemical properties that may contribute to its interaction with biological targets. The benzamide group is known for its role in various pharmacophores, often involved in modulating enzyme activity and receptor binding. The cyano group, on the other hand, can influence electronic properties and metabolic stability, while the cyclopropylpyrimidine moiety introduces rigidity and specific spatial orientation, which can be crucial for binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The cyclopropylpyrimidine scaffold, in particular, has been explored in various drug candidates due to its ability to mimic natural nucleobases and interact with biological macromolecules. Studies have shown that such scaffolds can exhibit inhibitory effects on enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

The synthesis of 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 3-position of the benzamide ring enhances the molecule's electronic properties, potentially affecting its solubility and bioavailability. Additionally, the cyclopropyl substituent on the pyrimidine ring adds steric hindrance, which can improve binding interactions by optimizing the distance between key pharmacophoric groups and biological targets.

One of the most compelling aspects of 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide is its potential as a lead compound for drug development. Researchers have been investigating its interactions with various enzymes and receptors using computational modeling and experimental techniques. Preliminary studies suggest that this compound may exhibit inhibitory activity against targets involved in metabolic pathways relevant to diseases such as diabetes and obesity. Furthermore, its structural features make it a promising candidate for further optimization through structure-based drug design approaches.

The pharmacokinetic properties of 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide are also of great interest. The presence of the cyano group can influence metabolic pathways, potentially affecting both the half-life of the compound in vivo and its excretion rates. Additionally, the benzamide moiety is known to be relatively stable under physiological conditions, which could contribute to longer-lasting therapeutic effects. These factors make this compound an attractive candidate for further investigation into its potential as a therapeutic agent.

In conclusion, 3-cyano-N-[(6-cyclopropylpyrimidin-4-yl)methyl]benzamide represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its synthesis presents challenges that require expertise in organic chemistry but also offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an important role in future drug development efforts.